Cas no 891112-34-8 (3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-(4-methoxyphenyl)methylurea)

• Product Name: 3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-(4-methoxyphenyl)methylurea
• CAS No: 891112-34-8
• MF: C₂₁H₂₃N₃O₅
• MW: 397.424425363541
• CID: 5512491
• Update Time: 2025-07-15

3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-(4-methoxyphenyl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-3-[(4-methoxyphenyl)methyl]urea
• 3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-(4-methoxyphenyl)methylurea

• Inchi： 1S/C21H23N3O5/c1-27-17-5-2-14(3-6-17)12-22-21(26)23-15-10-20(25)24(13-15)16-4-7-18-19(11-16)29-9-8-28-18/h2-7,11,15H,8-10,12-13H2,1H3,(H2,22,23,26)
• InChI Key： MEQTVTCOOSIWCK-UHFFFAOYSA-N
• SMILES： N(C1CC(=O)N(C2=CC=C3OCCOC3=C2)C1)C(NCC1=CC=C(OC)C=C1)=O

Additional information on 3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-(4-methoxyphenyl)methylurea

Introduction to 3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-(4-methoxyphenyl)methylurea (CAS No. 891112-34-8) in Modern Chemical Biology

3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-(4-methoxyphenyl)methylurea, identified by the CAS number 891112-34-8, represents a novel compound with significant potential in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of intense interest among researchers exploring new therapeutic avenues. The structural framework of this molecule integrates several key pharmacophoric elements, including a benzodioxin moiety, a pyrrolidinone ring system, and a methylurea functional group, which collectively contribute to its distinctive chemical and biological profile.

The benzodioxin scaffold, characterized by its aromatic stability and electronic properties, has been widely studied for its role in various biological processes. In particular, derivatives of benzodioxin have shown promise in modulating enzyme activity and interacting with biological targets relevant to neurological disorders and inflammatory conditions. The presence of the 2,3-dihydro-1,4-benzodioxin-6-yl substituent in this compound enhances its potential bioactivity by introducing additional conformational flexibility and electronic richness. This feature is particularly valuable in drug design, as it allows for fine-tuning of interactions with biological receptors and enzymes.

Complementing the benzodioxin moiety is the pyrrolidinone ring system, which is known for its ability to mimic natural amino acid structures and thereby interact with protein targets. The 5-oxopyrrolidin-3-yl component of the molecule introduces a carbonyl group that can participate in hydrogen bonding interactions, further enhancing binding affinity and specificity. This structural feature is particularly relevant in the context of developing small-molecule inhibitors targeting protein-protein interactions or enzyme catalysis.

The terminal methylurea group in the molecule adds another layer of complexity and functionality. Urea-based moieties are well-documented for their ability to form stable hydrogen bonds with biological targets, making them valuable in designing high-affinity ligands. The presence of a 4-methoxyphenyl substituent on the methylurea group further modulates the electronic properties of the molecule, influencing its solubility, metabolic stability, and overall pharmacokinetic profile. This combination of structural elements makes 3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-(4-methoxyphenyl)methylurea a versatile candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interaction profiles of such complex molecules with high accuracy. These computational studies have suggested that the compound may exhibit significant affinity for certain enzyme targets implicated in metabolic disorders and cancer progression. The benzodioxin moiety is predicted to interact with hydrophobic pockets of these enzymes, while the pyrrolidinone and urea groups engage in critical hydrogen bonding interactions. These insights have guided experimental efforts toward optimizing the compound's bioactivity and selectivity.

In vitro studies have begun to elucidate the biological effects of 3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-(4-methoxyphenyl)methylurea. Initial results indicate that the compound demonstrates inhibitory activity against specific enzymes relevant to inflammation and cell proliferation. The benzodioxin scaffold appears to modulate receptor signaling pathways by interfering with key downstream effectors, while the pyrrolidinone and urea groups contribute to stabilizing enzyme-inhibitor complexes through non-covalent interactions. These findings are consistent with emerging literature on similar benzodioxin derivatives and highlight the compound's potential as a lead molecule for therapeutic development.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functionalization of precursor molecules to introduce each pharmacophoric element with high precision. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds within the molecular framework. The integration of protective group strategies has been crucial in ensuring regioselective functionalization and minimizing side reactions during synthesis.

The pharmacokinetic properties of 3-1-(2,3-dihydro-1,4-benzodioxin-6-yll)-5 oxopyrrolidinin 3 yl 1 ( 4 methoxypheny l ) methylurea (CAS No. 891112 34 8) are under active investigation to assess its suitability for clinical translation. Preliminary data suggest that the compound exhibits reasonable oral bioavailability and moderate metabolic stability in vivo. The methoxy group on the phenyl ring appears to enhance solubility while minimizing rapid clearance by metabolic enzymes such as cytochrome P450 oxidases. These pharmacokinetic characteristics make it an attractive candidate for further development into an orally administered therapeutic agent.

The potential applications of this compound extend beyond traditional therapeutic areas into emerging fields such as precision medicine and targeted therapy. Its unique structural features allow it to be tailored toward specific disease mechanisms or genetic profiles associated with certain conditions. By leveraging advances in genomics and proteomics data sets researchers can design analogs or derivatives that enhance target specificity while maintaining overall bioactivity